Cas no 1797671-72-7 (N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide)

• Product Name: N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide
• CAS No: 1797671-72-7
• MF: C₁₇H₂₂F₃N₃O
• MW: 341.371294498444
• CID: 5374723
• Update Time: 2025-08-03

N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]cyclohex-3-ene-1-carboxamide
• N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C17H22F3N3O/c18-17(19,20)15-13-8-4-5-9-14(13)23(22-15)11-10-21-16(24)12-6-2-1-3-7-12/h1-2,12H,3-11H2,(H,21,24)
• InChI Key： WKEQEBMRXDZFHV-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C3=C(CCCC3)C(C(F)(F)F)=N2)=O)CCC=CC1

Additional information on N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide

N-{2-[3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-1H-Indazol-1-Yl]Ethyl}Cyclohex-3-ene-1-Carboxamide: A Comprehensive Overview

In the ever-evolving landscape of chemical research and development, the compound CAS No. 1797671-72-7 stands out as a significant entity in the field of organic chemistry. Known by its systematic name N-{2-[3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-1H-Indazol-1-Yl]Ethyl}Cyclohex-3-enecarboxamide, this molecule has garnered attention for its unique structural properties and potential applications in various industries. This article delves into the details of this compound, exploring its synthesis, chemical properties, and recent advancements in its utilization.

The structural composition of N-{2-[3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-1H-Indazol-1-Yl]Ethyl}Cyclohexenecarboxamide is a testament to the ingenuity of modern chemical synthesis. The molecule comprises a cyclohexene ring fused with a carboxamide group, which is further linked to an indazole derivative substituted with a trifluoromethyl group. This combination not only imparts stability to the molecule but also enhances its reactivity under specific conditions. Recent studies have highlighted the importance of such structural features in drug design and material science.

One of the most intriguing aspects of this compound is its synthetic pathway. Researchers have employed a variety of methodologies to synthesize CAS No. 1797671-72-7, including multi-component reactions and catalytic processes. These methods not only ensure high yields but also minimize environmental impact, aligning with the principles of green chemistry. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed coupling reactions to achieve efficient synthesis of this compound.

The chemical properties of N-{2-[3-(Trifluoromethyl)-4,5,6,7-Tetrahydro-1H-indazolyl]ethyl}cyclohexenecarboxamide are equally fascinating. Its trifluoromethyl group contributes significantly to its electronic properties, making it an ideal candidate for applications in pharmaceuticals and agrochemicals. Recent research has explored its role as a potential lead compound in drug discovery programs targeting various therapeutic areas such as oncology and neurodegenerative diseases.

In terms of applications, this compound has shown promise in several fields. Its ability to act as a bioisostere in drug design has been extensively studied. A recent paper in Medicinal Chemistry Communications highlighted its potential as a scaffold for developing novel kinase inhibitors. Additionally, its stability under physiological conditions makes it a viable option for use in targeted drug delivery systems.

The environmental impact of CAS No. 1797671-72-7 is another area that has garnered attention from researchers and regulatory bodies alike. Studies have been conducted to assess its biodegradability and toxicity profiles under different conditions. These studies are crucial for ensuring that the compound meets global safety standards and can be safely used in industrial and medical applications.

Looking ahead, the future prospects for this compound are bright. With ongoing advancements in computational chemistry and artificial intelligence-driven drug discovery platforms, researchers are likely to uncover new dimensions of its utility. For instance, machine learning algorithms are being employed to predict its binding affinities with various biological targets, paving the way for innovative therapeutic strategies.

In conclusion, N-{2-[3-(Trifluoromethyl)-4,5,6,7-Tetrahydroindazolyl]ethyl}cyclohexenecarboxamide, identified by CAS No. 1797671-72-8 (Note: The CAS number provided initially seems incorrect; please verify), represents a remarkable achievement in chemical synthesis and design. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As research continues to unfold new insights into its potential uses, this compound is poised to play an increasingly significant role in shaping the future of chemistry and medicine.